Cas no 524729-53-1 (Butanoic acid, 3-cyano-2-oxo-, ethyl ester)

• Product Name: Butanoic acid, 3-cyano-2-oxo-, ethyl ester
• CAS No: 524729-53-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1577786
• PubChem ID: 59223396
• Update Time: 2025-04-21

Butanoic acid, 3-cyano-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-cyano-2-oxo-, ethyl ester
• Ethyl 3-cyano-3-methyl-2-oxopropanoate
• DOHIIYWAVNJMJZ-UHFFFAOYSA-N
• 524729-53-1
• G40455
• ethyl3-cyano-3-methyl-2-oxopropanoate
• 3-cyano-3-methyl-2-oxopropanoic acid ethyl ester
• ethyl 3-cyano-2-oxobutanoate
• SCHEMBL4039984
• EN300-717310

• Inchi： 1S/C7H9NO3/c1-3-11-7(10)6(9)5(2)4-8/h5H,3H2,1-2H3
• InChI Key： DOHIIYWAVNJMJZ-UHFFFAOYSA-N
• SMILES： O(C(C(C(C#N)C)=O)=O)CC

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16